Cas no 871825-82-0 (3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1))

3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1) structure
871825-82-0 structure
Product Name:3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1)
CAS No:871825-82-0
MF:C12H18Cl2N6O
MW:333.21691942215
CID:719373
PubChem ID:90477204
Update Time:2025-04-19

3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboximidamide,hydrochloride, hydrate (2:2:1)
    • PYRIDINE-3-CARBOXIMIDAMIDE HEMIHYDRATE HYDROCHLORIDE
    • 871825-82-0
    • Nicotinimidamide hydrochloride hemihydrate
    • Inchi: 1S/2C6H7N3.2ClH.H2O/c2*7-6(8)5-2-1-3-9-4-5;;;/h2*1-4H,(H3,7,8);2*1H;1H2
    • InChI Key: AOHLMHDFGXVZAQ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O.N1C=CC=C(C(=N)N)C=1.N1C=CC=C(C(=N)N)C=1

Computed Properties

  • Exact Mass: 332.09200
  • Monoisotopic Mass: 175.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8A^2

Experimental Properties

  • Boiling Point: 363.2°C at 760 mmHg
  • Flash Point: 173.5°C
  • PSA: 134.75000
  • LogP: 3.87110
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